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CAS No.: 136219-48-2

Cat. No.: B1178152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the expression and purification of recombinant

Sucrose Non-fermenting 2 (SNF2) family proteins. SNF2 proteins are the core ATPase

subunits of chromatin remodeling complexes, which play a crucial role in regulating gene

expression, DNA repair, and replication by altering chromatin structure.[1][2] The protocols

outlined below cover expression in Escherichia coli, a multi-step purification strategy, and

methods for assessing protein activity.

Introduction to SNF2 Proteins
The SNF2 family is characterized by a highly conserved helicase-like ATPase domain that

couples ATP hydrolysis to the mechanical remodeling of DNA-protein complexes, most notably

nucleosomes.[2][3] These proteins do not function as true helicases that separate DNA strands;

instead, they act as DNA translocases, generating torsional strain to reposition or eject

nucleosomes.[2][4] Given their central role in chromatin metabolism, SNF2 family members are

critical targets in various diseases, including cancer.
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Producing high-quality, active recombinant SNF2 proteins is often challenging due to their

large size, multi-domain architecture, and potential for insolubility when overexpressed.[5][6]

This protocol provides a robust framework for overcoming these challenges.

Selection of an Expression System
The choice of expression system is critical for obtaining functional SNF2 protein.[6][7] The

optimal system depends on the specific SNF2 protein, required post-translational modifications

(PTMs), and desired yield.

Expression System Advantages Disadvantages Best For

E. coli

Rapid growth, cost-

effective, high yields,

well-established

genetics.[5][7]

Lacks eukaryotic

PTMs, high potential

for inclusion body

formation.[5]

Initial screening,

structural studies,

proteins not requiring

complex PTMs.

Baculovirus-Insect

High expression

levels, suitable for

large proteins,

performs some PTMs

similar to eukaryotes.

[8]

More time-consuming

and expensive than E.

coli, glycosylation

patterns differ from

mammals.[8][9]

Large, complex

proteins and multi-

protein complexes.

[10]

Mammalian (e.g.,

HEK293, CHO)

Produces proteins

with native-like folding

and complex PTMs,

crucial for functional

studies of human

proteins.[7][8]

Lower yields, higher

cost, more complex

and time-consuming

culture conditions.[8]

[11]

Therapeutic protein

development,

functional assays

requiring authentic

PTMs.

This protocol will focus on expression in E. coli, which is often the starting point for recombinant

protein production, followed by a purification strategy applicable to proteins derived from any

system.

Experimental Workflow and Signaling Pathway
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The overall process involves cloning the SNF2 gene into an expression vector, transforming it

into a host, inducing protein expression, and purifying the target protein through a series of

chromatography steps.
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Caption: Workflow for recombinant SNF2 protein expression and purification.
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SNF2 proteins contain conserved domains essential for their function. The core structure

includes an N-terminal domain (SNF2-N) and a C-terminal helicase domain (Helicase-C), which

together form the ATP-binding and hydrolysis engine.[1]

N-terminus

SNF2-N Domain

Helicase-C Domain (contains ATPase motifs)

C-terminus

SNF2-N

Helicase-C

Click to download full resolution via product page

Caption: Conserved domains of a typical SNF2 family protein.

Detailed Experimental Protocols
Transformation: Transform a suitable expression vector containing the SNF2 gene (e.g.,

pET-28a with an N-terminal His-tag) into a competent E. coli strain like BL21(DE3). Plate on

LB agar with the appropriate antibiotic and incubate overnight at 37°C.

Starter Culture: Inoculate a single colony into 10-50 mL of LB medium with the antibiotic.

Grow overnight at 37°C with shaking (220 rpm).[12]

Large-Scale Culture: Inoculate 1 L of LB medium (in a 2.8 L flask) with the overnight starter

culture. Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-

0.8.[12]

Induction: Cool the culture to 16-20°C. Induce protein expression by adding Isopropyl β-D-1-

thiogalactopyranoside (IPTG) to a final concentration of 0.1-0.5 mM.
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Expression: Continue to incubate the culture at the lower temperature (16-20°C) for 16-20

hours. This slower expression often improves protein solubility and reduces inclusion body

formation.[13]

Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. Discard

the supernatant and store the cell pellet at -80°C until purification.

This protocol describes a three-step chromatography purification process.[14][15][16] All steps

should be performed at 4°C.

A. Cell Lysis and Clarification

Resuspend the cell pellet in 30-40 mL of Lysis Buffer (50 mM Tris-HCl pH 8.0, 500 mM NaCl,

10 mM Imidazole, 10% Glycerol, 1 mM PMSF, 1 µg/mL DNase I).

Lyse the cells using a sonicator or French press. Ensure the sample is kept on ice to prevent

overheating.

Clarify the lysate by centrifugation at 30,000 x g for 45 minutes at 4°C to pellet cell debris

and insoluble proteins.

Filter the supernatant through a 0.45 µm filter before loading it onto the chromatography

column.

B. Step 1: Affinity Chromatography (AC)

This step captures the His-tagged SNF2 protein.[17][18]

Equilibrate a 5 mL Ni-NTA affinity column (e.g., HisTrap FF) with Lysis Buffer.

Load the clarified lysate onto the column at a flow rate of 1-2 mL/min.

Wash the column with 10 column volumes (CV) of Wash Buffer (50 mM Tris-HCl pH 8.0, 500

mM NaCl, 30 mM Imidazole, 10% Glycerol).

Elute the protein with a linear gradient or step elution using Elution Buffer (50 mM Tris-HCl

pH 8.0, 500 mM NaCl, 300 mM Imidazole, 10% Glycerol).
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Collect fractions and analyze by SDS-PAGE to identify those containing the purified protein.

Pool the relevant fractions.

C. Step 2: Ion-Exchange Chromatography (IEX)

This step separates proteins based on their net surface charge.[14][18] The choice of an anion

(e.g., Q) or cation (e.g., SP) exchange column depends on the calculated isoelectric point (pI)

of the SNF2 protein. For a protein with a pI < 7, an anion exchanger is typically used at a pH

above the pI.

Dilute the pooled fractions from the AC step with IEX Buffer A (e.g., 20 mM HEPES pH 7.5,

10% Glycerol, 1 mM DTT) to reduce the salt concentration to ~50 mM NaCl.

Equilibrate an IEX column (e.g., HiTrap Q HP) with IEX Buffer A + 50 mM NaCl.

Load the diluted sample onto the column.

Wash the column with 5 CV of IEX Buffer A + 50 mM NaCl.

Elute the protein with a linear gradient of 50 mM to 1 M NaCl over 20 CV using IEX Buffer B

(IEX Buffer A + 1 M NaCl).

Collect fractions and analyze by SDS-PAGE. Pool fractions containing the SNF2 protein.

D. Step 3: Size-Exclusion Chromatography (SEC)

This final "polishing" step separates proteins by size and removes aggregates.[15][16]

Concentrate the pooled IEX fractions to a volume of 0.5-1.0 mL using a centrifugal

concentrator.

Equilibrate a SEC column (e.g., Superdex 200 Increase 10/300 GL) with 2 CV of SEC Buffer

(20 mM HEPES pH 7.5, 150 mM NaCl, 10% Glycerol, 1 mM DTT).

Load the concentrated sample onto the column.

Run the column at a constant flow rate (e.g., 0.5 mL/min) and collect fractions.
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Analyze fractions by SDS-PAGE. Pool the purest fractions containing monomeric SNF2
protein.

Determine the protein concentration (e.g., by Bradford assay or measuring A280), aliquot,

flash-freeze in liquid nitrogen, and store at -80°C.

Data Presentation: Purification Summary
The following table presents illustrative data for a typical purification of a recombinant SNF2
protein from 1 L of E. coli culture. Actual yields may vary.[19][20]

Purification
Step

Total Protein
(mg)

SNF2 Protein
(mg)

Purity (%) Yield (%)

Crude Lysate 300 15 5 100

Affinity (Ni-NTA) 18 12 ~67 80

Ion-Exchange

(IEX)
10 9 ~90 60

Size-Exclusion

(SEC)
6 5.8 >95 39

Functional Activity Assays
Verifying the activity of the purified protein is essential.

DNA-dependent ATPase Assay: The core function of SNF2 proteins is ATP hydrolysis, which

is stimulated by DNA or nucleosomes.[21][22] This activity can be measured using thin-layer

chromatography (TLC) to monitor the conversion of [γ-³²P]ATP to ADP and free ³²P-

phosphate.[21][23]

Nucleosome Remodeling/Sliding Assay: This assay directly tests the ability of the SNF2
protein to alter nucleosome positions.[22] A mononucleosome substrate is incubated with

the purified protein and ATP. The reaction products are then analyzed by native

polyacrylamide gel electrophoresis (PAGE) or electrophoretic mobility shift assay (EMSA) to

detect changes in nucleosome position.[22][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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